Cerium-140
Overview
Description
Cerium-140 is an isotope of cerium, a rare-earth element. It is the most abundant and theoretically stable isotope of cerium . It has a mass number of 140, with 58 protons and 82 neutrons .
Synthesis Analysis
A microwave-assisted synthesis method for Ce (IV)-based MOFs crystallizing in the MIL-140 structure has been developed . This new synthetic route to Ce (IV)-MOFs avoids the formation of the previously extremely dominant hexanuclear IBU, and paves the way for higher IBU diversity in Ce (IV)-MOFs .
Molecular Structure Analysis
The MIL-140 structure type is built up by infinite CeO7 polyhedra that are interconnected by dicarboxylate ions to generate 1D pores . The structure of Ce-MIL-140-BDC was refined against PXRD data using the Rietveld method .
Chemical Reactions Analysis
Cerium isotopes are fractionated during oxidation reactions, confirming the utility of Ce isotopes to study redox reactions . This result suggests that seawater Ce isotopic composition should be fractionated toward heavy values relative to the continental crust .
Physical And Chemical Properties Analysis
Cerium-140 is a malleable, soft, ductile, iron-grey metal, slightly harder than lead . It is very reactive: it tarnishes readily in the air, it oxidizes slowly in cold water and rapidly in hot water . It has an isotopic mass of 139.90544 u .
Scientific Research Applications
Geochemical Investigations : Ce-140, along with other cerium isotopes, plays a role in geochemical research. It's used in studying the isotopic composition of different geological materials and in understanding the dynamics of cerium stable isotopes. This research aids in understanding geological processes and the history of the Earth's crust (Pourkhorsandi et al., 2020).
Nuclear Astrophysics : The energy-dependent cross-section of Ce-140 is important for understanding the s-process nucleosynthesis, which influences the abundance of cerium in stars. This research helps in resolving discrepancies between observed and predicted cerium abundances in stellar models (Amaducci et al., 2021).
Therapeutic and Diagnostic Applications : Cerium-141, which can be produced from Ce-140, has potential for use in both therapeutic and diagnostic medical applications. Its unique radioactive properties allow it to be used in nuclear medicine for treatment and imaging (Soltani et al., 2014).
Radioactive Waste Management : The removal of cerium radioisotopes, including Ce-140, from wastewater is crucial for managing radioactive waste. Research in this area explores materials and methods for efficient adsorption and removal of cerium isotopes from liquid waste streams (Olatunji et al., 2017).
Nuclear Reaction Studies : Understanding the reactions involving cerium isotopes, including Ce-140, is important for various applications in nuclear physics. Research in this area includes measuring cross-sections of various reactions induced by neutrons, which is crucial for the safe and efficient design of nuclear reactors and other related technologies (Luo et al., 2015).
Environmental and Nanotechnology Research : Studies on cerium oxide nanoparticles, including those derived from Ce-140, focus on their applications in catalysts, fuel cells, and environmental remediation. The environmental impact and toxicological effects of these nanoparticles are also a significant area of research, contributing to the development of safer and more effective nanotechnologies (Dahle & Arai, 2015).
Safety And Hazards
Future Directions
properties
IUPAC Name |
cerium-140 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ce/i1+0 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWXLDORMOJMVQZ-IGMARMGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ce] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[140Ce] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ce |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80931242 |
Source
|
| Record name | (~140~Ce)Cerium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80931242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.90545 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cerium-140 | |
CAS RN |
14191-73-2 |
Source
|
| Record name | Cerium, isotope of mass 140 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014191732 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~140~Ce)Cerium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80931242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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